Cas no 1214791-05-5 ((e)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid)

• Product Name: (e)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid
• CAS No: 1214791-05-5
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• CID: 4909420
• Update Time: 2025-06-14

(e)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(2-fluoro-6-(pyridin-4-yl)phenyl)acrylic acid
• (e)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid

• Inchi： 1S/C14H10FNO2/c15-13-3-1-2-11(10-6-8-16-9-7-10)12(13)4-5-14(17)18/h1-9H,(H,17,18)/b5-4+
• InChI Key： HZCMBRZSJGGXMK-SNAWJCMRSA-N
• SMILES： FC1=CC=CC(C2C=CN=CC=2)=C1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (e)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid

Comprehensive Overview of (E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid (CAS No. 1214791-05-5)

(E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid (CAS No. 1214791-05-5) is a fluorinated phenylacrylic acid derivative with a pyridine moiety, which has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its vinyl carboxylic acid structure and heteroaromatic substitution, is widely studied for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other bioactive molecules. Its unique molecular scaffold combines a fluorophenyl group with a pyridinyl ring, offering versatile reactivity for synthetic modifications.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a fluoro substituent in (E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid improves its lipophilicity, making it a valuable intermediate for designing targeted therapies. Researchers are particularly interested in its role in modulating protein-protein interactions and enzyme inhibition, which aligns with current explorations in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, this compound serves as a key precursor for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, owing to its aryl halide and acrylic acid functionalities. Its E-configuration ensures stereochemical precision, which is critical for achieving desired biological activity. Laboratories frequently search for high-purity (E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid to ensure reproducibility in structure-activity relationship (SAR) studies.

In material science, the conjugated π-system of this compound has sparked interest for developing organic semiconductors and fluorescent probes. Its ability to undergo photoinduced electron transfer makes it a candidate for optoelectronic devices, a hot topic in sustainable technology. Users often inquire about its solubility in polar solvents like DMSO or methanol, which is essential for formulation in downstream applications.

Quality control of CAS No. 1214791-05-5 involves rigorous HPLC and NMR validation to confirm its chemical identity and purity. Suppliers emphasize batch-to-batch consistency, as impurities may affect its performance in sensitive assays. The compound’s stability under ambient conditions is another frequently asked question, with studies suggesting storage in anhydrous environments to prevent hydrolysis of the acrylic acid group.

Environmental and regulatory considerations are also pivotal. While (E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers prioritize green chemistry approaches to synthesize derivatives, minimizing waste and energy consumption—a trend reflecting broader sustainability goals in chemical industries.

In summary, (E)-3-(2-Fluoro-6-(pyridin-4-yl)phenyl)acrylic acid (CAS No. 1214791-05-5) bridges multiple disciplines, from drug development to advanced materials. Its structural features and adaptability position it as a cornerstone in modern chemical research, addressing both academic inquiries and industrial needs. Future studies may explore its bioconjugation potential or polymeric applications, further expanding its utility.